Cas no 80106-09-8 (3,9-dihydro-8-nitro-1H-Purine-2,6-dione)

3,9-dihydro-8-nitro-1H-Purine-2,6-dione structure
80106-09-8 structure
Product name:3,9-dihydro-8-nitro-1H-Purine-2,6-dione
CAS No:80106-09-8
MF:C5H3N5O4
MW:197.10842
MDL:MFCD34577173
CID:1118024
PubChem ID:10330331

3,9-dihydro-8-nitro-1H-Purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 3,9-dihydro-8-nitro-1H-Purine-2,6-dione
    • 8-Nitroxanthine
    • 8-NITROXANTHINE,>97
    • SY281536
    • Q27456898
    • SCHEMBL792387
    • 8-Nitro-3,7-Dihydro-1h-Purine-2,6-Dione
    • 8-nitro xanthine
    • E86436
    • 8-Nitro-9H-purine-2,6-diol
    • 8-nitro-3,7-dihydropurine-2,6-dione
    • MFCD11975442
    • 8NX
    • AKOS016015914
    • 80106-09-8
    • MDL: MFCD34577173
    • Inchi: InChI=1S/C5H3N5O4/c11-3-1-2(8-5(12)9-3)7-4(6-1)10(13)14/h(H3,6,7,8,9,11,12)
    • InChI Key: LXDVSSPKQAHSGS-UHFFFAOYSA-N
    • SMILES: C12=C(NC(=O)NC1=O)N=C(N2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 197.01850359g/mol
  • Monoisotopic Mass: 197.01850359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 133Ų

3,9-dihydro-8-nitro-1H-Purine-2,6-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1187271-1g
8-Nitro-9H-purine-2,6-diol
80106-09-8 >95%
1g
$385 2024-07-19
eNovation Chemicals LLC
Y1187271-0.25g
8-Nitro-9H-purine-2,6-diol
80106-09-8 >95%
0.25g
$320 2024-07-19
A2B Chem LLC
AH54175-1g
8-Nitroxanthine
80106-09-8 >95%
1g
$623.00 2024-04-19
Chemenu
CM593976-250mg
8-Nitroxanthine
80106-09-8 95%+
250mg
$417 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1594098-1g
8-Nitro-3,7-dihydro-1H-purine-2,6-dione
80106-09-8 98%
1g
¥4172.00 2024-07-28
eNovation Chemicals LLC
Y1187271-0.1g
8-Nitro-9H-purine-2,6-diol
80106-09-8 >95%
0.1g
$320 2025-02-26
eNovation Chemicals LLC
Y1187271-1g
8-Nitro-9H-purine-2,6-diol
80106-09-8 >95%
1g
$385 2025-02-26
eNovation Chemicals LLC
Y1187271-0.25g
8-Nitro-9H-purine-2,6-diol
80106-09-8 >95%
0.25g
$320 2025-02-24
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY281536-5g
8-Nitro-9H-purine-2,6-diol
80106-09-8 >95%
5g
¥6500.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY281536-0.25g
8-Nitro-9H-purine-2,6-diol
80106-09-8 >95%
0.25g
¥1192.00 2024-07-09

3,9-dihydro-8-nitro-1H-Purine-2,6-dione Related Literature

Additional information on 3,9-dihydro-8-nitro-1H-Purine-2,6-dione

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Amadis Chemical Company Limited
(CAS:80106-09-8)3,9-dihydro-8-nitro-1H-Purine-2,6-dione
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Purity:99%/99%
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Price ($):374.0/815.0